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For researchers, scientists, and professionals in drug development, the selection of appropriate
pigments is critical for applications ranging from coatings and plastics to specialized
formulations. This guide provides an objective comparison of the performance characteristics of
Pigment Red 31, a naphthol red, and quinacridone red, a high-performance polycyclic
pigment. This analysis is supported by a summary of quantitative data and detailed
experimental protocols to aid in informed pigment selection.

Introduction to the Pigments

Pigment Red 31 (C.l. 12360) is a synthetic organic pigment belonging to the naphthol AS
pigment family. Chemically, it is a complex azo compound, specifically 3-hydroxy-4-[[2-
methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-N-(3-nitrophenyl)-2-naphthalenecarboxamide.
[1] It is known for its bluish-red to magenta hue and is utilized in various applications, including
rubber, inks, and coatings.[2][3]

Quinacridone Red refers to a family of high-performance synthetic organic pigments based on
the quinacridone chemical structure (5,12-Dihydroquinolino[2,3-b]acridine-7,14-dione).[4][5]
First commercialized in 1958, these pigments are renowned for their exceptional lightfastness,
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weather resistance, and thermal stability.[6][7] Common variants include Pigment Violet 19
(PV19), which can range from a red to a violet shade, and Pigment Red 122 (PR122), a clean,
bluish-red pigment.[1][6][8] For the purpose of this guide, "Quinacridone Red" will primarily
refer to these high-performance variants, which are benchmarks in demanding applications.

Quantitative Performance Comparison

The selection of a pigment is often dictated by its ability to withstand various environmental and
processing stresses. The following table summarizes the key performance indicators for
Pigment Red 31 and Quinacridone Red, based on available technical data. It is important to
note that values can vary slightly depending on the specific grade, particle size, and the
medium in which the pigment is tested.
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Performance . Quinacridone Red Test Standard
Pigment Red 31 .
Parameter (PV19 | PR122) (Typical)
) Pigment Violet 19 /
C.I. Name Pigment Red 31 ) N/A
Pigment Red 122
Chemical Class Naphthol AS Quinacridone N/A
Lightfastness (Blue
7-8 8 ISO 105-B02
Wool Scale)
160 - 180°C (some
- ISO 787-21/ DIN EN
Heat Stability grades up to 280°C /5 280 - 300°C
_ 12877-2
min)
Moderate (not
Weather Resistance typically
4 - 5 (Excellent) ISO 4892-2

(1-5 Scale)

recommended for

exterior use)

Water Resistance (1-5

Scale)

5 (Excellent)

5 (Excellent)

Internal Standards

Acid Resistance (1-5

Scale)

5 (Excellent)

5 (Excellent)

Internal Standards

Alkali Resistance (1-5

5 (Excellent)

5 (Excellent)

Internal Standards

Scale)

Solvent Resistance Good to Excellent Excellent ASTM D4752
] Semi-transparent to

Opacity Transparent N/A

Opaque

Experimental Protocols

The data presented above is derived from standardized testing methodologies designed to

ensure reproducibility and comparability. Below are detailed protocols for the key performance

experiments.

Lightfastnhess Testing
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Lightfastness measures a pigment's resistance to fading or color change upon exposure to
light.

« Standard: ISO 105-B02 or ASTM D4303.[2][4][9]

e Apparatus: A xenon arc lamp apparatus equipped with filters to simulate natural daylight
through window glass.[10]

e Procedure:

o A specimen of the pigment dispersed in a suitable medium (e.g., paint, plastic) is
prepared.

o The specimen is placed in the xenon arc chamber alongside a set of Blue Wool standards
(ranging from 1 to 8, with 8 being the most lightfast).[8]

o The specimens are exposed to a controlled level of irradiance (e.g., 1.10 W/m2/nm at 420
nm) and controlled temperature and humidity.[9]

o The exposure continues until a specified color change is observed in one of the Blue Wool
standards.

o The lightfastness of the pigment is rated by comparing its color change to that of the Blue
Wool standards. The rating corresponds to the Blue Wool standard that exhibits a similar
degree of fading.[8]

Heat Stability Testing

Heat stability is crucial for applications involving high-temperature processing, such as in
plastics.

e Standard: ISO 787-21 or DIN EN 12877-2.
e Apparatus: An injection molding machine or a temperature-controlled oven.
e Procedure:

o The pigment is dispersed into a polymer (e.g., HDPE) at a specified concentration.
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o The pigmented polymer is processed through an injection molding machine at various
temperatures, with a defined dwell time at each temperature (e.g., 5 minutes).

o Alternatively, a prepared colored sample is placed in a high-temperature oven for a set
duration.

o After cooling, the color of the heat-treated samples is compared to a control sample that
was processed at the lowest possible temperature.

o The heat stability is defined as the maximum temperature at which the color change
(AE*ab) remains below a specified value (e.g., 3.0).

Solvent and Chemical Resistance Testing

This test evaluates the pigment's ability to resist bleeding or color change when in contact with
various chemicals.

o Standard: ASTM D4752 (for solvent rub resistance) or internal "spot” tests.
o Apparatus: Cheesecloth, a solvent (e.g., Methyl Ethyl Ketone - MEK), and a flat surface.

e Procedure (Solvent Rub Test):

[¢]

A cured film of the pigmented coating is prepared on a substrate.

o

A piece of cheesecloth is saturated with the specified solvent.

[e]

The cloth is rubbed back and forth over the coated surface with a consistent pressure and
stroke length. One forward and backward motion constitutes a "double rub".

[e]

The number of double rubs required to expose the underlying substrate is recorded. A
higher number indicates greater solvent resistance.

e Procedure (Spot Test):

o Adrop of the chemical (e.g., 5% HCI, 5% NaOH) is placed on the pigmented surface and
covered (e.g., with a watch glass).
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o After a specified period (e.g., 24 hours), the cover is removed, and the surface is cleaned.

o The surface is then examined for any signs of discoloration, blistering, or other changes,

and rated on a 1-5 scale (5 indicating no change).

Pigment Selection Pathway

The choice between Pigment Red 31 and Quinacridone Red is fundamentally driven by the
performance requirements of the final application. The following diagram illustrates a logical

workflow for selecting the appropriate pigment.
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Pigment Selection Logic: Pigment Red 31 vs. Quinacridone Red

Define Application Requirements

Outdoor Application / High Weather Resistance?

No

High-Temperature Processing (>200°C)?

No

High Solvent / Chemical Exposure?

No lYes

High Cost Sensitivity? Yes

No Yes

Yes Re-evaluate Cost vs. Performance

Select Pigment Red 31 Select Quinacridone Red

(e.g., PV19, PR122)

Click to download full resolution via product page

Caption: Decision workflow for pigment selection.

Conclusion
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Quinacridone Red pigments demonstrate superior performance across key metrics, particularly
in lightfastness, heat stability, and weather resistance, making them the preferred choice for
demanding applications such as automotive coatings, high-durability plastics, and exterior
finishes.[6][8]

Pigment Red 31, while exhibiting good resistance to chemicals and water, has lower thermal
stability and is generally not recommended for applications requiring long-term outdoor
durability. Its primary advantages lie in its cost-effectiveness and suitability for applications with
less stringent performance requirements, such as general-purpose rubber goods and some
types of printing inks.[2]

For researchers and product developers, a thorough evaluation of the end-use environment
and processing conditions is paramount. When the highest levels of durability and permanence
are required, Quinacridone Red is the clear technical choice. For cost-sensitive indoor
applications where extreme heat and light exposure are not factors, Pigment Red 31 may
serve as a viable alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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